Cas no 56164-74-0 (2-Butenoic acid, 2-naphthalenyl ester)

• Product Name: 2-Butenoic acid, 2-naphthalenyl ester
• CAS No: 56164-74-0
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 335768
• PubChem ID: 71441405
• Update Time: 2025-04-19

2-Butenoic acid, 2-naphthalenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-naphthalenyl ester
• naphthalen-2-yl but-2-enoate
• DTXSID00850340
• 56164-74-0

• Inchi： 1S/C14H12O2/c1-2-5-14(15)16-13-9-8-11-6-3-4-7-12(11)10-13/h2-10H,1H3
• InChI Key： ZBKDOUFCEKAZRQ-UHFFFAOYSA-N
• SMILES： O(C(C=CC)=O)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 212.083729621g/mol
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų